Cas no 1193-27-7 (4(1H)-Pyrimidinethione,2-amino-)

• Product Name: 4(1H)-Pyrimidinethione,2-amino-
• CAS No: 1193-27-7
• MF: C₄H₅N₃S
• MW: 127.167598485947
• CID: 192871
• PubChem ID: 4377786
• Update Time: 2025-04-19

4(1H)-Pyrimidinethione,2-amino- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinethione,2-amino-
• 2-amino-1H-pyrimidine-6-thione
• 4(1H)-Pyrimidinethione, 2-amino- (9CI)
• 2-amino-3H-pyrimidine-4-thione
• 2-Amino-4-mercapto-pyrimidin
• 2-Amino-pyrimidin-thiol-(4)
• AC1N903V
• CTK8G6609
• KB-185681
• NSC43257
• SureCN1356364
• 2-Aminopyrimidine-4(1H)-thione
• SCHEMBL1356363
• DTXSID70402597
• 4(1H)-Pyrimidinethione, 2-amino-
• 1193-27-7
• amino-6-mercaptopyrimidine
• NSC-43257
• AKOS006273321

• Inchi： 1S/C4H5N3S/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
• InChI Key： GFVZMGHCWGEFQF-UHFFFAOYSA-N
• SMILES： S=C1C=CN=C(N)N1

Computed Properties

• Exact Mass: 127.02055
• Monoisotopic Mass: 127.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41
• LogP: 1.30260